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Compound of Interest

Compound Name:
4-Chlorophenyl

cyclohexanecarboxylate

Cat. No.: B290939

Get Quote

This guide provides an in-depth technical overview of 4-(4-

Chlorophenyl)cyclohexanecarboxylates, a class of chemical compounds with significant

relevance in pharmaceutical and materials science research. Due to the topic's specificity, this

document focuses on the common synthetic precursor, 4-(4-

Chlorophenyl)cyclohexanecarboxylic acid, and details the subsequent esterification processes

to yield the target carboxylates. This approach provides a comprehensive understanding of the

chemistry, properties, and handling of these valuable compounds.

Core Compound Identification and Properties
The direct query for a single CAS number for "4-(4-Chlorophenyl)cyclohexanecarboxylate" is

ambiguous as the ester group is unspecified. Instead, the core of this chemical family is the

precursor acid, which exists in different isomeric forms.

Precursor: 4-(4-Chlorophenyl)cyclohexanecarboxylic
Acid
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This carboxylic acid is the foundational building block for synthesizing the target esters. It is

commercially available and well-characterized.

Property Value Source(s)

Molecular Formula C₁₃H₁₅ClO₂ [1][2][3]

Molecular Weight 238.71 g/mol [4]

Appearance
White to yellow powder or

crystals
[1]

Melting Point 249.0-255.0 °C (trans isomer) [2]

Primary CAS Numbers
95233-37-7 (isomer

mixture/unspecified)
[5][6]

49708-81-8 (trans isomer) [1][2][3][7]

The trans isomer is of particular interest in many applications due to its specific

stereochemistry, which can be crucial for biological activity or material properties.[3][8]

Synthesis and Mechanism
The synthesis of 4-(4-Chlorophenyl)cyclohexanecarboxylates is a two-stage process: first, the

synthesis of the carboxylic acid precursor, followed by its esterification.

Synthesis of 4-(4-Chlorophenyl)cyclohexanecarboxylic
Acid
A common and scalable method for producing the acid precursor is through a Friedel-Crafts

reaction.

Workflow for Synthesis of 4-(4-Chlorophenyl)cyclohexanecarboxylic Acid

Cyclohexene + Trichloroacetyl Chloride Friedel-Crafts Reaction
Catalyst: AlCl₃

Reactants Intermediate ComplexForms Reaction with ChlorobenzeneAdd Hydrolysis
(e.g., NaOH)

Process Acidification
(e.g., HCl)

Process 4-(4-Chlorophenyl)cyclohexane-
carboxylic Acid

Yields Product
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Caption: Friedel-Crafts pathway for carboxylic acid synthesis.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, charge carbon disulfide and aluminum

chloride. Stir the mixture to ensure homogeneity.[8]

Friedel-Crafts Acylation: Cool the mixture to between -30°C and -35°C. Slowly add

cyclohexene, maintaining the low temperature.[8] This is followed by the addition of

trichloroacetyl chloride. This choice of reagent over simpler acyl chlorides can improve

reaction control and yield.[9]

Alkylation: After the initial reaction, warm the mixture to approximately 5°C and add

chlorobenzene.[8]

Hydrolysis: Upon completion, the intermediate is hydrolyzed. This is typically achieved by

adding a strong base like sodium hydroxide (NaOH) solution and heating, for instance, to

70°C for several hours.[8]

Acidification and Isolation: The reaction mixture is then cooled and acidified with an acid like

hydrochloric acid (HCl) to a pH of 1-2. This protonates the carboxylate salt, causing the

desired carboxylic acid to precipitate.[5][8]

Purification: The crude product is collected by filtration, washed with water, and can be

further purified by recrystallization from a suitable solvent such as ethanol to achieve high

purity (e.g., >99%).[5]

Esterification to 4-(4-
Chlorophenyl)cyclohexanecarboxylates
The most common method for converting the carboxylic acid to its corresponding ester is the

Fischer esterification. This acid-catalyzed reaction is an equilibrium process where an alcohol

is reacted with the carboxylic acid.

Workflow for Fischer Esterification
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Caption: General workflow for Fischer esterification.

Experimental Protocol (Example: Methyl Ester Synthesis):

This protocol is adapted from the synthesis of Methyl 4-(4-

chlorophenyl)cyclohexanecarboxylate (CAS: 128208-10-6).[10][11]

Dissolution: Dissolve 4-(4-chlorophenyl)cyclohexanecarboxylic acid (e.g., 8.4 mmol) in an

excess of the desired alcohol, which also serves as the solvent (e.g., 20 mL of methanol).[8]

[10] Using the alcohol as the solvent drives the equilibrium toward the product side.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) (e.g., 0.1

mL).[8][10] The acid protonates the carbonyl oxygen of the carboxylic acid, making the

carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[12]

Reaction: Reflux the mixture. The reaction progress should be monitored using an

appropriate technique, such as Thin-Layer Chromatography (TLC), until the starting material

is consumed.[8]

Workup and Isolation: After cooling, the excess alcohol is removed under reduced pressure

(e.g., via a rotary evaporator). The resulting residue is the crude ester product.[8][10]

Purification: Further purification can be achieved through techniques like column

chromatography or distillation, depending on the physical properties of the resulting ester.
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Other esterification methods, such as using dicyclohexylcarbodiimide (DCC) with 4-

dimethylaminopyridine (DMAP), can be employed for more sensitive substrates or when milder

conditions are required.[13]

Applications and Research Significance
The 4-(4-chlorophenyl)cyclohexane moiety is a valuable structural motif in medicinal chemistry

and materials science.

Pharmaceutical Intermediate: The most prominent application is as a key intermediate in the

synthesis of the antimalarial drug Atovaquone.[4][8] The specific stereochemistry of the

cyclohexane ring is often critical for the biological activity of the final drug product.[8]

Antibacterial Agents: Derivatives of 4-(4-Chlorophenyl)cyclohexanecarboxylic acid,

specifically hydrazone derivatives, have been synthesized and evaluated for their in-vitro

antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-

negative (e.g., Escherichia coli) bacteria.[10] These studies demonstrate the potential of this

chemical scaffold in developing new antimicrobial agents.[10]

Drug Discovery Scaffold: The cyclohexyl group can serve as a three-dimensional,

metabolically stable bioisostere for a phenyl ring, potentially offering more contact points with

a target protein.[14] Replacing flat aromatic rings with saturated rings like cyclohexane is a

strategy to escape the "flatland" of traditional drug discovery and improve properties like

lipophilicity.[15] The chloro-substituent is also a common feature in many FDA-approved

drugs, influencing the molecule's electronic properties and metabolic stability.[3][16]

Liquid Crystals: The rigid structure provided by the cyclohexane and phenyl rings makes this

scaffold a candidate for use in the synthesis of liquid crystals.[4]

Analytical Characterization
Characterization of the final ester product is crucial to confirm its identity and purity. While data

for a general unspecified ester is not available, the data for the well-documented methyl ester

serves as a representative example.

Expected Analytical Data for Methyl 4-(4-chlorophenyl)cyclohexanecarboxylate:
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Technique Expected Observations

¹H NMR

Signals corresponding to the methoxy group

(singlet, ~3.6 ppm), protons on the cyclohexane

ring (multiplets, ~1.4-2.5 ppm), and protons on

the chlorophenyl ring (doublets, ~7.2-7.3 ppm)

would be expected.

¹³C NMR

Signals for the ester carbonyl carbon (~176

ppm), carbons of the chlorophenyl ring, carbons

of the cyclohexane ring, and the methoxy

carbon (~51 ppm).

IR Spectroscopy
A strong absorption band characteristic of the

ester carbonyl (C=O) stretch around 1730 cm⁻¹.

Mass Spectrometry

The mass spectrum would show a molecular ion

peak (M+) corresponding to the mass of the

specific ester synthesized. For the methyl ester

(C₁₄H₁₇ClO₂), this would be m/z 252.09.[11]

Safety and Handling
Safety information is primarily available for the carboxylic acid precursor, and similar

precautions should be taken when handling the ester derivatives until their specific toxicology is

determined.

Hazards Identification: 4-(4-Chlorophenyl)cyclohexanecarboxylic acid is classified as causing

skin and eye irritation and may cause respiratory irritation.[17][18] It may also cause damage

to organs through prolonged or repeated exposure.[19]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[17]

Eye Protection: Use chemical safety goggles or a face shield.[17]

Skin and Body Protection: Wear suitable protective clothing.[17][19]
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Handling and Storage:

Handle in a well-ventilated area to avoid dust formation and inhalation.[19][20]

Avoid contact with skin, eyes, and clothing.[18]

Store in a dry, cool, and well-ventilated place with the container tightly closed.[18][19]

Incompatible with strong oxidizing agents, strong bases, and amines.[18]

First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water.[18][19]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[18][19]

Inhalation: Move the person to fresh air.[18]

Ingestion: Rinse mouth with water and do not induce vomiting. Seek immediate medical

attention.[19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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